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Technical Support Center: Ioflupane (I-123)
This technical support center provides best practices, troubleshooting guidance, and frequently

asked questions for the handling and storage of Ioflupane (I-123). It is intended for

researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage temperature for Ioflupane (I-123)?

Ioflupane (I-123), commercially known as DaTscan, should be stored at a controlled room

temperature between 20°C to 25°C (68° to 77°F).[1][2][3][4] It is crucial to avoid freezing the

product.[5][6]

Q2: How should Ioflupane (I-123) be stored to ensure radiation safety?

Store Ioflupane (I-123) in its original lead container or equivalent radiation shielding to

minimize radiation exposure.[1][2][3][7] All handling and storage procedures should comply with

local regulations for radioactive materials.[5]

Q3: What is the shelf life of Ioflupane (I-123)?

The shelf life of Ioflupane (I-123) is limited due to the physical decay of Iodine-123, which has

a half-life of 13.2 hours.[5][6] The product should not be used after the expiration date and time
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stated on the label.[1][2] For the 2.5 ml vial, the expiry is 7 hours post-reference time, and for

the 5 ml vial, it is 20 hours post-reference time.[5][6]

Q4: Does Ioflupane (I-123) solution contain a preservative?

No, Ioflupane (I-123) solution for injection does not contain a preservative.[1][2][3] Therefore,

aseptic techniques must be strictly followed during handling and administration.

Q5: What are the consequences of improper storage?

Improper storage, such as deviation from the recommended temperature range or failure to use

appropriate shielding, can lead to degradation of the product, inaccurate experimental results,

and increased radiation exposure to personnel.
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Issue Possible Cause(s) Recommended Action(s)

Particulate matter or

discoloration observed in the

vial

Product degradation or

contamination.

Do not use the product.[1]

Quarantine the vial and

contact the manufacturer for

guidance.

Lower than expected

radioactivity count
Radioactive decay.

Ensure the dose is measured

by a suitable radioactivity

calibration system immediately

before administration.[7] Adjust

the volume to be administered

based on the current

radioactivity concentration and

the desired dose.

Difficulty in withdrawing the

solution

Vial pressure issues or

improper technique.

Use a vented needle or

introduce a small amount of

sterile air into the vial before

withdrawing the solution to

equalize the pressure. Ensure

proper aseptic technique is

followed.

Accidental Spill
Mishandling of the vial or

administration apparatus.

Follow established laboratory

protocols for radioactive spills.

This typically involves

containing the spill,

decontaminating the area, and

monitoring for residual

contamination. Dispose of all

contaminated materials as

radioactive waste.[5]

Personnel radiation exposure

higher than expected

Inadequate shielding or

improper handling techniques.

Review and reinforce radiation

safety protocols. Ensure the

use of appropriate personal

protective equipment (PPE),

including lead aprons and

finger dosimeters. Minimize
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time spent handling the

radioactive material and

maximize distance whenever

possible.

Data Presentation
Table 1: Storage and Stability of Ioflupane (I-123)

Parameter Specification

Storage Temperature 20°C to 25°C (68° to 77°F)[1][2][3][4]

Freezing Do not freeze[5][6]

Shielding Original lead container or equivalent[1][2][3][7]

Preservative None[1][2][3]

Shelf Life (2.5 ml vial) 7 hours from activity reference time[5][6]

Shelf Life (5 ml vial) 20 hours from activity reference time[5][6]

Table 2: Physical and Radiochemical Properties of Ioflupane (I-123)

Property Value

Radionuclide Iodine-123 (I-123)

Physical Half-life 13.2 hours[5][6]

Primary Photon Energy 159 keV[5][6]

Supplied Radioactivity 185 MBq (5 mCi) in 2.5 mL at calibration[1][2][4]

Radioactivity Concentration 74 MBq/mL (2 mCi/mL) at calibration[2][4]

Experimental Protocols
Protocol 1: Receipt and Inspection of Ioflupane (I-123)
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Upon receipt, visually inspect the outer packaging for any signs of damage.

Using a calibrated radiation survey meter, measure the radiation exposure at the surface of

the package and at one meter. Record the readings.

Transfer the package to a designated radioactive material handling area.

Carefully open the package, wearing appropriate personal protective equipment (PPE),

including gloves and a lab coat.

Remove the lead pot containing the vial.

Visually inspect the vial for any signs of damage, such as cracks or leaks.

Inspect the solution for clarity, color, and the presence of any particulate matter.[1] The

solution should be clear and colorless.[5]

Verify that the product name, lot number, and expiration date on the vial match the

information on the packing slip.

Log the receipt of the radioactive material in the laboratory's inventory system, including the

date, time, activity, and the name of the authorized user.

Protocol 2: Aliquoting and Dose Preparation (Aseptic Technique)

Perform all manipulations within a shielded fume hood or a biological safety cabinet

approved for handling radioactive materials.

Clean the rubber septum of the vial with a sterile alcohol wipe.

Using a sterile, shielded syringe, withdraw the required volume of Ioflupane (I-123) solution.

To minimize the risk of injection site pain, it is recommended to administer the injection

slowly over 15 to 20 seconds.[5][6]

Assay the prepared dose in a dose calibrator to confirm the activity.

Record the prepared dose, time of assay, and patient/subject identifier.
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Dispose of the needle and syringe in a designated sharps container for radioactive waste.

Mandatory Visualizations
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Receive Shipment Inspect Outer Package Survey Package for Radiation Transfer to Hot Lab Visually Inspect Vial Log in Inventory Store at 20-25°C in Lead Shield Aseptically Prepare Dose Assay Dose Record Dose Information Dispose of Unused Material and Waste

Click to download full resolution via product page

Caption: Experimental workflow for Ioflupane (I-123) from receipt to disposal.
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Caption: Troubleshooting decision tree for common issues with Ioflupane (I-123).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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